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Compound of Interest

Compound Name:
2-Chloro-3-oxo-n-

phenylbutanamide

Cat. No.: B1199262 Get Quote

For Immediate Reference: Key Safety and Disposal Information

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-3-oxo-N-phenylbutanamide (CAS No. 31844-92-5). Researchers, scientists, and drug

development professionals must adhere to strict protocols to ensure personal safety and

environmental compliance. This compound is classified as a halogenated organic substance

and requires disposal as hazardous waste.

Quantitative Data Summary
The following table summarizes key data for 2-Chloro-3-oxo-N-phenylbutanamide. Due to

limited specific data for this compound, some information is based on general guidelines for

halogenated organic compounds.
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Parameter Value Reference

CAS Number 31844-92-5 [1][2][3][4]

Molecular Formula C10H10ClNO2 [1][2][3]

Molecular Weight 211.64 g/mol [1]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritation

[5]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[6]

Waste Classification
Hazardous Waste (likely

halogenated organic waste)
[7][8][9]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of 2-Chloro-3-oxo-N-
phenylbutanamide. This procedure is based on established guidelines for the management of

halogenated organic chemical waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Engineering Controls: All handling and preparation for disposal should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.

2. Waste Identification and Segregation:
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Hazardous Waste Determination: All waste containing 2-Chloro-3-oxo-N-
phenylbutanamide, including contaminated consumables (e.g., pipette tips, weighing

boats), personal protective equipment, and spill cleanup materials, must be treated as

hazardous waste.

Segregation: This waste stream must be segregated from non-halogenated and other

incompatible waste types.[7][8] Do not mix with acids, bases, or oxidizing agents.

3. Waste Collection and Container Management:

Container Selection: Use a designated, compatible, and properly sealed hazardous waste

container. The container should be in good condition and made of a material that will not

react with the chemical (e.g., high-density polyethylene).

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Chloro-3-oxo-N-phenylbutanamide," and the approximate quantity. The

date of initial waste addition should also be recorded.

Container Handling: Keep the waste container closed at all times, except when adding

waste.[9] Do not fill the container beyond 90% of its capacity to allow for expansion.[9]

4. Spill Management:

Minor Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand, or commercial sorbent pads).

Cleanup: Carefully sweep or scoop the absorbed material into the designated hazardous

waste container. Clean the spill area with an appropriate solvent and collect the cleaning

materials as hazardous waste.

Major Spills: For large spills, evacuate the area and follow your institution's emergency

procedures.

5. Final Disposal:

Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) department or a licensed
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hazardous waste disposal company.

Documentation: Ensure all required waste disposal forms are completed accurately,

providing a full description of the waste contents.

Incineration: The typical disposal method for halogenated organic compounds is high-

temperature incineration in a facility equipped with afterburners and scrubbers to neutralize

harmful combustion byproducts.[10]

Mandatory Visualization
The following diagrams illustrate the key workflows for the safe handling and disposal of 2-
Chloro-3-oxo-N-phenylbutanamide.
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Preparation and Handling

Waste Segregation and Collection

Final Disposal

Wear appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Work in a well-ventilated area
(e.g., Chemical Fume Hood)

Identify all materials contaminated with
2-Chloro-3-oxo-N-phenylbutanamide as

hazardous waste.

Segregate from non-halogenated and
incompatible waste streams.

Collect in a labeled, sealed,
and compatible waste container.

Store waste container in a
designated, secure area.

Arrange for pickup by a licensed
hazardous waste disposal service

(via EHS).

Complete all required
waste disposal documentation.

Click to download full resolution via product page
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Caption: Experimental workflow for the safe handling and disposal of 2-Chloro-3-oxo-N-
phenylbutanamide.

Disposal of
2-Chloro-3-oxo-N-phenylbutanamide

Required?

Is the material contaminated?

Segregate as
Halogenated Organic Waste

Yes

Dispose as
non-hazardous waste

No

Use labeled, sealed,
compatible container

Contact EHS for
licensed disposal

Disposal Complete

Click to download full resolution via product page

Caption: Decision-making process for the proper disposal of 2-Chloro-3-oxo-N-
phenylbutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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